N-(2-ethoxyphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamide
Overview
Description
N-(2-ethoxyphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamide, also known as EPM-01, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperazine derivatives and has been found to exhibit a wide range of biological activities. In
Mechanism of Action
The mechanism of action of N-(2-ethoxyphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamide is not fully understood. However, it is believed to exert its biological effects by interacting with various cellular targets, including enzymes, receptors, and ion channels. It has been found to inhibit the activity of several enzymes, including cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. It has also been found to modulate the activity of several receptors, including the adenosine A2A receptor and the 5-HT1A receptor, which are involved in the regulation of neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been found to exhibit a wide range of biochemical and physiological effects. It has been found to inhibit the growth of several cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to possess potent antifungal and antibacterial activities. In addition, it has been found to possess potent antioxidant and anti-inflammatory activities.
Advantages and Limitations for Lab Experiments
One of the major advantages of N-(2-ethoxyphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamide is its broad-spectrum biological activity. It has been found to exhibit activity against a wide range of biological targets, which makes it a potentially useful therapeutic agent. However, one of the major limitations of this compound is its low solubility in water, which can make it difficult to use in certain experimental settings.
Future Directions
There are several future directions for the study of N-(2-ethoxyphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamide. One potential direction is the development of new synthetic methods to improve the yield and purity of the compound. Another potential direction is the investigation of the mechanism of action of this compound, which could provide insights into its potential therapeutic applications. In addition, the development of new formulations of this compound with improved solubility could expand its potential use in experimental settings. Finally, the evaluation of the toxicity and pharmacokinetics of this compound in animal models could provide important information for its potential use in clinical settings.
Scientific Research Applications
N-(2-ethoxyphenyl)-3-methyl-4-(4-methylphenyl)-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit a wide range of biological activities, including antitumor, antifungal, and antibacterial properties. In addition, it has also been found to possess potent antioxidant and anti-inflammatory activities.
properties
IUPAC Name |
N-(2-ethoxyphenyl)-3-methyl-4-(4-methylphenyl)piperazine-1-carbothioamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N3OS/c1-4-25-20-8-6-5-7-19(20)22-21(26)23-13-14-24(17(3)15-23)18-11-9-16(2)10-12-18/h5-12,17H,4,13-15H2,1-3H3,(H,22,26) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPGJKLJCUDZXRD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1NC(=S)N2CCN(C(C2)C)C3=CC=C(C=C3)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N3OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.